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Compound of Interest

Compound Name: Aselacin C

Cat. No.: B123888

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety information and detailed procedural
guidance for the proper disposal of Aselacin C. Given the limited availability of a specific
Safety Data Sheet (SDS) for Aselacin C, this guide is based on established best practices for
the handling and disposal of potent, non-characterized laboratory chemicals. It is designed to
build trust by providing value beyond the product itself, ensuring the safety of laboratory
personnel and minimizing environmental impact.

Immediate Safety and Handling Precautions

Aselacin C is a cyclic pentapeptolide antagonist of endothelin receptors and should be
handled with care.[1][2] Although detailed toxicological data is not readily available, it is prudent
to treat this compound as potentially hazardous.

Personal Protective Equipment (PPE):

All personnel handling Aselacin C must use appropriate PPE to prevent exposure through
inhalation, ingestion, or skin contact.[3][4][5] The recommended PPE levels are based on
general guidelines for handling chemical waste of unknown toxicity.[6]
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Protection Level

Equipment

Purpose

Eye and Face

Safety glasses with side
shields or chemical splash
goggles. A face shield may be
required for bulk handling.[5][7]

Protects against splashes and

airborne particles.

Hand

Chemical-resistant gloves
(e.g., nitrile).[5]

Prevents skin contact.

Body

Laboratory coat or chemical-

resistant apron.[5]

Protects against spills and
contamination of personal

clothing.

Respiratory

Use in a well-ventilated area or
a chemical fume hood. For
bulk quantities or if
aerosolization is possible, a
NIOSH-approved respirator

may be necessary.[5]

Minimizes inhalation exposure.

Aselacin C: Known Properties

The following table summarizes the known quantitative data for Aselacin C.[1]

Property Value

CAS Number 156223-08-4
Molecular Formula CaeHesNsO11
Formula Weight 907.1 g/mol
Purity =95%
Formulation A solid
Storage Temperature -20°C
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The following step-by-step protocol is a best-practice guide for the disposal of Aselacin C. This
procedure is designed to comply with general laboratory chemical waste guidelines.[8][9][10]
[11]

Experimental Protocol: Chemical Waste Disposal of Aselacin C
» Waste Identification and Segregation:

o Treat all Aselacin C waste, including pure compound, contaminated labware (e.g., pipette
tips, vials), and solutions, as hazardous chemical waste.[8][9]

o Do not mix Aselacin C waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.[10]

» Containerization:
o Use a designated, leak-proof, and chemically compatible waste container.[9][10]

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name ("Aselacin C") and any known hazard information.[11]

o Keep the waste container securely closed except when adding waste.[3][10]
e Waste Accumulation:

o Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or
near the point of generation.[10][11]

o Ensure the SAAis inspected regularly for any signs of leakage.[10]
e Disposal of Empty Containers:

o A container that held Aselacin C is considered "empty" when all contents have been
removed by standard practices.[12]

o To be disposed of as non-hazardous waste, the empty container should be triple-rinsed
with a suitable solvent.[8][12]
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o The rinsate from the triple rinse must be collected and disposed of as hazardous waste.[8]
[12]

o Deface the original label on the empty container before disposal.[3]
» Final Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste container.[11]

o Do not dispose of Aselacin C down the drain or in regular trash.[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Aselacin C.
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Caption: Workflow for the proper disposal of Aselacin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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